4-chloro-1-[(pentamethylphenyl)sulfonyl]-1H-pyrazole

• Molecular Formula: C14H17ClN2O2S
• Molecular Weight: 312.8 g/mol
• IUPAC Name: 4-chloro-1-(2,3,4,5,6-pentamethylphenyl)sulfonylpyrazole
• InChI: InChI=1S/C14H17ClN2O2S/c1-8-9(2)11(4)14(12(5)10(8)3)20(18,19)17-7-13(15)6-16-17/h6-7H,1-5H3
• InChI Key: XKLCDMITUDMSSX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1C)C)S(=O)(=O)N2C=C(C=N2)Cl)C)C

Description

4-chloro-1-[(pentamethylphenyl)sulfonyl]-1H-pyrazole is a synthetic organic compound belonging to the pyrazole family. Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms in the ring. This particular compound is characterized by the presence of a chloro group and a sulfonyl group attached to a pentamethylphenyl moiety, making it a unique and versatile molecule in various chemical and biological applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-1-[(pentamethylphenyl)sulfonyl]-1H-pyrazole typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through a [3+2] cycloaddition reaction between an alkyne and a diazo compound.

Introduction of the Sulfonyl Group: The sulfonyl group can be introduced via sulfonylation reactions using sulfonyl chlorides in the presence of a base such as pyridine or triethylamine.

Chlorination: The chloro group can be introduced through electrophilic aromatic substitution reactions using chlorinating agents like thionyl chloride or sulfuryl chloride.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch or continuous flow processes, utilizing the same synthetic routes mentioned above. The choice of solvents, catalysts, and reaction conditions is optimized to ensure high yield and purity while minimizing environmental impact.

Chemical Reactions Analysis

Types of Reactions

4-chloro-1-[(pentamethylphenyl)sulfonyl]-1H-pyrazole undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: The chloro and sulfonyl groups can participate in electrophilic aromatic substitution reactions, allowing further functionalization of the aromatic ring.

Nucleophilic Substitution: The chloro group can be replaced by nucleophiles such as amines or thiols under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, particularly at the sulfonyl group, leading to the formation of sulfoxides or sulfones.

Common Reagents and Conditions

Electrophilic Aromatic Substitution: Reagents like bromine, nitric acid, or sulfuric acid can be used under controlled conditions.

Nucleophilic Substitution: Reagents such as sodium azide, potassium thiocyanate, or primary amines in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation and Reduction: Oxidizing agents like hydrogen peroxide or potassium permanganate and reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products Formed

Electrophilic Aromatic Substitution: Substituted derivatives with functional groups like nitro, bromo, or alkyl groups.

Nucleophilic Substitution: Derivatives with new substituents replacing the chloro group, such as azides, thiols, or amines.

Oxidation and Reduction: Sulfoxides or sulfones depending on the reaction conditions.

Scientific Research Applications

4-chloro-1-[(pentamethylphenyl)sulfonyl]-1H-pyrazole has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential as an enzyme inhibitor or modulator due to its unique structural features.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 4-chloro-1-[(pentamethylphenyl)sulfonyl]-1H-pyrazole involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonyl group can form strong interactions with amino acid residues in the active site of enzymes, leading to inhibition or modulation of enzyme activity . The chloro group can participate in halogen bonding, further stabilizing the interaction with the target . These interactions can affect various biochemical pathways, leading to the observed biological effects.

Comparison with Similar Compounds

Similar Compounds

• 4-chloro-1-[(4-methylphenyl)sulfonyl]-1H-pyrazole
• 4-chloro-1-[(4-nitrophenyl)sulfonyl]-1H-pyrazole
• 4-chloro-1-[(4-bromophenyl)sulfonyl]-1H-pyrazole

Uniqueness

4-chloro-1-[(pentamethylphenyl)sulfonyl]-1H-pyrazole is unique due to the presence of the pentamethylphenyl moiety, which imparts distinct steric and electronic properties. This structural feature can influence the compound’s reactivity, stability, and interaction with biological targets, making it a valuable molecule for various applications .